Cas no 2680865-74-9 (benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate)

• Product Name: benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate
• CAS No: 2680865-74-9
• MF: C₂₀H₂₂BrNO₃
• MW: 404.297585010529
• CID: 5625898
• PubChem ID: 165924086
• Update Time: 2025-06-14

benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680865-74-9
• benzyl N-[(5-bromo-2-ethoxyphenyl)methyl]-N-cyclopropylcarbamate
• EN300-28303379
• benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate

• Inchi： 1S/C20H22BrNO3/c1-2-24-19-11-8-17(21)12-16(19)13-22(18-9-10-18)20(23)25-14-15-6-4-3-5-7-15/h3-8,11-12,18H,2,9-10,13-14H2,1H3
• InChI Key： VXBPILWQKHSUGD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN(C(=O)OCC1C=CC=CC=1)C1CC1)OCC

Computed Properties

• Exact Mass: 403.07831g/mol
• Monoisotopic Mass: 403.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate

Comprehensive Overview of Benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate (CAS No. 2680865-74-9)

Benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate (CAS No. 2680865-74-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique carbamate and cyclopropyl functional groups, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its molecular structure, which combines a brominated phenyl ring with an ethoxy substituent, offering versatile reactivity for further chemical modifications.

The growing interest in Benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate aligns with the broader trend of developing sustainable agrochemicals and targeted therapeutics. In recent years, the demand for eco-friendly pesticides and precision medicine has driven the exploration of novel compounds like this one. Its CAS No. 2680865-74-9 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate documentation and safety assessments.

One of the key advantages of Benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate lies in its potential as a bioactive intermediate. The presence of the cyclopropyl moiety is known to enhance metabolic stability, making it a valuable scaffold in medicinal chemistry. Additionally, the bromo substituent offers opportunities for further functionalization through cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura couplings.

From an industrial perspective, the synthesis of Benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate involves multi-step organic transformations, often requiring high-yield protocols and green chemistry principles. This aligns with the increasing focus on sustainable synthesis and waste reduction in chemical manufacturing. Companies and academic labs are actively investigating scalable methods to produce this compound efficiently, addressing common search queries like "optimized synthesis of brominated carbamates" or "large-scale production of cyclopropyl-containing intermediates."

In the realm of drug discovery, Benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate is studied for its potential as a kinase inhibitor or GPCR modulator. Its structural features are reminiscent of known pharmacophores, sparking interest in its structure-activity relationships (SAR). Researchers often search for "novel carbamate derivatives in drug design" or "role of cyclopropyl groups in medicinal chemistry," highlighting the relevance of this compound in contemporary research.

The analytical characterization of Benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications. Discussions around "analytical methods for brominated compounds" or "HPLC method development for carbamates" are common in forums and scientific literature, reflecting the technical challenges associated with this class of molecules.

Looking ahead, the future of Benzyl N-(5-bromo-2-ethoxyphenyl)methyl-N-cyclopropylcarbamate (CAS No. 2680865-74-9) appears promising, with ongoing studies exploring its utility in crop protection formulations and therapeutic lead optimization. As the scientific community continues to prioritize molecular diversity and functional group compatibility, this compound is poised to remain a subject of interest for years to come.